Cas no 1503909-72-5 (1-Cyano-4-ethylcyclohexane-1-carboxylic acid)

• Product Name: 1-Cyano-4-ethylcyclohexane-1-carboxylic acid
• CAS No: 1503909-72-5
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5707443
• PubChem ID: 79131845
• Update Time: 2025-05-21

1-Cyano-4-ethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1083489
• CS-0287744
• 1-cyano-4-ethylcyclohexane-1-carboxylicacid
• 1503909-72-5
• 1-cyano-4-ethylcyclohexane-1-carboxylic acid
• AKOS017682833
• Cyclohexanecarboxylic acid, 1-cyano-4-ethyl-
• 1-Cyano-4-ethylcyclohexane-1-carboxylic acid

• Inchi： 1S/C10H15NO2/c1-2-8-3-5-10(7-11,6-4-8)9(12)13/h8H,2-6H2,1H3,(H,12,13)
• InChI Key： BEMOPEXPOKBJAY-UHFFFAOYSA-N
• SMILES： OC(C1(C#N)CCC(CC)CC1)=O

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 348.6±25.0 °C(Predicted)
• pka: 2.95±0.44(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 1-Cyano-4-ethylcyclohexane-1-carboxylic acid

1-Cyano-4-ethylcyclohexane-1-carboxylic Acid (CAS 1503909-72-5): Properties, Applications, and Market Insights

1-Cyano-4-ethylcyclohexane-1-carboxylic acid (CAS 1503909-72-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclohexane derivative features a unique combination of functional groups, including a cyano group and a carboxylic acid moiety, which make it particularly valuable as a building block in synthetic chemistry. The compound's molecular formula is C₁₀H₁₅NO₂, with a molecular weight of 181.23 g/mol.

The growing interest in 1-cyano-4-ethylcyclohexane carboxylic acid derivatives stems from their potential applications in drug discovery and material science. Recent studies highlight its role as an intermediate in the synthesis of novel bioactive compounds, particularly in the development of central nervous system (CNS) targeting molecules and agricultural chemicals. The ethyl substitution at the 4-position of the cyclohexane ring contributes to the compound's lipophilicity, a property that researchers are actively exploring to optimize drug delivery systems.

From a chemical perspective, CAS 1503909-72-5 exhibits several noteworthy characteristics. The presence of both electron-withdrawing (cyano) and electron-donating (carboxylic acid) groups creates interesting electronic effects that influence its reactivity. This makes 1-cyano-4-ethylcyclohexane-1-carboxylic acid particularly useful in asymmetric synthesis and chiral building block applications. The compound typically appears as a white to off-white crystalline powder with good stability under standard storage conditions.

In pharmaceutical applications, researchers are investigating 1-cyano-4-ethylcyclohexane carboxylic acid derivatives for their potential in developing new neurological disorder treatments and metabolic disease therapies. The compound's structural features allow for diverse modifications, making it a versatile scaffold in medicinal chemistry. Recent patent literature reveals its incorporation in several drug candidates targeting G-protein coupled receptors (GPCRs) and enzyme inhibitors.

The agrochemical industry has shown increasing interest in CAS 1503909-72-5 derivatives for developing next-generation plant growth regulators and pest control agents. The compound's structural rigidity and functional group diversity enable the creation of molecules with improved target specificity and environmental profiles. Several major agrochemical companies have included this scaffold in their research pipelines for sustainable crop protection solutions.

From a synthetic chemistry standpoint, 1-cyano-4-ethylcyclohexane-1-carboxylic acid serves as a valuable intermediate in multi-step organic synthesis. The carboxylic acid group allows for various derivatization reactions, including esterification, amidation, and reduction, while the cyano group can be transformed into amines, amidines, or tetrazoles. These transformations make it particularly useful in combinatorial chemistry and high-throughput screening applications.

The market for 1-cyano-4-ethylcyclohexane carboxylic acid derivatives has shown steady growth, driven by increasing R&D investments in pharmaceutical and agrochemical sectors. Current market analysis indicates growing demand from contract research organizations (CROs) and academic research institutions. The compound's availability in various purity grades (typically 95-99%) from specialized chemical suppliers meets diverse research needs.

Recent advancements in green chemistry have influenced the production methods for CAS 1503909-72-5. Manufacturers are adopting more sustainable synthetic routes, including catalytic processes and solvent-free conditions, to reduce environmental impact. These developments align with the chemical industry's growing emphasis on sustainable manufacturing practices and green chemistry principles.

Quality control of 1-cyano-4-ethylcyclohexane-1-carboxylic acid typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research applications. Storage recommendations generally include keeping the material in a cool, dry place, protected from moisture and light to maintain stability.

The scientific literature reveals numerous studies exploring the structure-activity relationships of 1-cyano-4-ethylcyclohexane carboxylic acid derivatives. Researchers are particularly interested in how modifications to the ethyl group or introduction of additional substituents affect biological activity. These investigations contribute to the growing body of knowledge about cyclohexane-based bioactive compounds and their therapeutic potential.

In material science applications, CAS 1503909-72-5 has shown promise as a building block for specialty polymers and functional materials. The compound's ability to introduce both polar and non-polar characteristics makes it valuable for designing materials with specific properties. Recent studies have explored its incorporation into liquid crystalline materials and coordination polymers.

Future research directions for 1-cyano-4-ethylcyclohexane-1-carboxylic acid include exploring its potential in bioconjugation chemistry and prodrug development. The compound's functional groups offer multiple sites for attachment to biological molecules or for creating cleavable linkages. These applications could significantly impact targeted drug delivery and diagnostic agent development.

The global supply chain for 1-cyano-4-ethylcyclohexane carboxylic acid has become more robust in recent years, with multiple suppliers offering the compound in various quantities. Researchers can typically obtain samples ranging from milligrams to kilograms, depending on their requirements. The compound's custom synthesis services are also available for projects needing specific isotopic labeling or structural modifications.

Safety considerations for handling CAS 1503909-72-5 follow standard laboratory practices for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. Material Safety Data Sheets (MSDS) provide detailed handling instructions for specific batches.

In conclusion, 1-cyano-4-ethylcyclohexane-1-carboxylic acid represents a versatile and valuable chemical building block with growing importance in multiple research fields. Its unique structural features and diverse reactivity make it particularly useful for developing new pharmaceuticals, agrochemicals, and functional materials. As research continues to uncover new applications for this compound, its role in scientific innovation is expected to expand significantly.